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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the oil resistance of a novel bio-based

diethyl itaconate elastomer, poly(diethyl itaconate-co-butyl acrylate-co-ethyl acrylate-co-

glycidyl methacrylate) (PDEBEG), against two widely used oil-resistant elastomers: Nitrile

Butadiene Rubber (NBR) and Fluoroelastomers (FKM). The comparison is based on

quantitative data from experimental studies, with a focus on performance changes after

immersion in standard ASTM oils.

Performance Comparison of Elastomers in Oil
The oil resistance of an elastomer is critical for applications where prolonged contact with

petroleum-based oils, fuels, and hydraulic fluids is expected. The following table summarizes

the key performance indicators of PDEBEG, NBR, and FKM after oil immersion. It is important

to note that the test conditions for each elastomer vary in the available literature, and these

differences are clearly stated.
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Property
Diethyl Itaconate
Elastomer
(PDEBEG-10/CB)

Nitrile Butadiene
Rubber (NBR)

Fluoroelastomer
(FKM)

Test Conditions
ASTM Oil #3, 150°C,

72 hours

ASTM Oil #1, 100°C,

70 hours

General & Varied

Conditions

Initial Tensile Strength 14.5 MPa[1]
Not explicitly stated in

comparable format

Typically 7 to 20

MPa[2]

Tensile Strength

Retention
50-80%[3]

Change of +10% to

+11% (Note: different

oil and temp)[4][5]

High retention,

specific values vary[6]

[7]

Initial Elongation at

Break
305%[1]

Not explicitly stated in

comparable format

Typically 150% to

300%[2]

Elongation at Break

Retention
50-80%[3]

Change of -6% to

-27% (Note: different

oil and temp)[4][5]

High retention,

specific values vary[6]

[7]

Hardness Change Not explicitly stated
+1 to +8 points (Shore

A)[4][5]

Minimal change

generally reported

Volume Swell Not explicitly stated -4% to +5%[4][5]
Extremely low, often

<5%[1]

Note on Data Interpretation: The data presented for the diethyl itaconate elastomer

(PDEBEG-10/CB) was obtained under more severe conditions (higher temperature and a more

aggressive oil) compared to the specific NBR data found. FKM elastomers are known for their

exceptional performance in extreme high-temperature and corrosive oil environments.[1][8]

While direct quantitative comparison is limited by the differing test parameters, the data

suggests that the novel diethyl itaconate elastomer exhibits promising high-temperature oil

resistance, retaining a significant portion of its mechanical properties under challenging

conditions.
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The evaluation of oil resistance in elastomers is standardized by ASTM D471, "Standard Test

Method for Rubber Property—Effect of Liquids." This method provides a framework for

assessing the changes in physical properties of elastomers after immersion in test liquids.

ASTM D471 - Standard Test Method for Rubber Property
—Effect of Liquids
1. Objective: To determine the effect of immersion in liquids on the physical properties of

vulcanized rubber specimens. Key properties measured include changes in mass, volume,

dimensions, hardness, tensile strength, and elongation.

2. Apparatus:

Immersion apparatus: A container with a reflux condenser to prevent loss of volatile liquids.
Oven: Capable of maintaining the specified test temperature within ±1°C.
Tensile testing machine: In accordance with ASTM D412.
Hardness tester (Durometer): In accordance with ASTM D2240.
Analytical balance: Accurate to 0.1 mg.

3. Test Specimens:

Standard specimens are rectangular (50 mm x 25 mm x 2.0 ± 0.1 mm) or dumbbells for
tensile testing.
Specimens are measured for their initial dimensions, mass, hardness, tensile strength, and
elongation at break before immersion.

4. Procedure:

The test specimens are fully immersed in the specified test liquid (e.g., ASTM Oil #1, #3).
The immersion is carried out for a specified time and at a specified temperature (e.g., 70
hours at 100°C).
After the immersion period, the specimens are removed, cooled to room temperature, and
blotted dry.
The final mass, dimensions, hardness, tensile strength, and elongation at break are
measured.

5. Calculation of Property Changes:
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Percent Change in Tensile Strength:[(T_final - T_initial) / T_initial] * 100
Percent Change in Elongation at Break:[(E_final - E_initial) / E_initial] * 100
Change in Hardness:H_final - H_initial (in Shore A points)
Percent Change in Volume:[(M_final - M_initial) / (d_liquid * M_initial)] * 100 (where M is
mass and d is the density of the liquid)

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental process for benchmarking

the oil resistance of elastomers.
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Caption: Experimental workflow for benchmarking elastomer oil resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1585048?utm_src=pdf-custom-synthesis
https://www.aochenrubber.com/news/no-mistakes-for-oil-resistant-needs-nitrile-r-85277319.html
https://cdn.cmer.com/upload/p/606/source/2024-04/660bb1fae3f7178804.pdf
https://www.ishikawaseal.com/news/nbr-vs-fkm-rubber-in-rubber-coated-metal-material-a-comparative-analysis/
https://www.ishikawaseal.com/news/nbr-vs-fkm-rubber-in-rubber-coated-metal-material-a-comparative-analysis/
https://www.dxtseals.com/articles/nbr-vs-fkm-which-is-more-oilresistant-common-rubber-materials-and-their-applications-explained
https://www.dxtseals.com/articles/nbr-vs-fkm-which-is-more-oilresistant-common-rubber-materials-and-their-applications-explained
https://www.researchgate.net/figure/Oil-swell-in-ASTM-3-oil-70-h-at-150-C-for-a-variety-of-rubbers-versus-calculated_fig2_229229337
https://rubber.dlseals.net/articles/fluororubber-seals-vs-nitrile-rubber-seals-oil-resistance-analysis
https://rubber.dlseals.net/articles/fluororubber-seals-vs-nitrile-rubber-seals-oil-resistance-analysis
https://warco.com/understanding-fluoroelastomer-fkm-viton-rubber/
https://www.lindeseals.com/news/comparison-of-oil-resistance-between-nbr-and-f-79821322.html
https://www.benchchem.com/product/b1585048#benchmarking-the-oil-resistance-of-diethyl-itaconate-elastomers
https://www.benchchem.com/product/b1585048#benchmarking-the-oil-resistance-of-diethyl-itaconate-elastomers
https://www.benchchem.com/product/b1585048#benchmarking-the-oil-resistance-of-diethyl-itaconate-elastomers
https://www.benchchem.com/product/b1585048#benchmarking-the-oil-resistance-of-diethyl-itaconate-elastomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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